N,N-diethyl-2-(propylsulfonyl)-4-tosylthiazol-5-amine

Specification

• Molecular Formula: C17H24N2O4S3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: N,N-diethyl-4-(4-methylphenyl)sulfonyl-2-propylsulfonyl-1,3-thiazol-5-amine
• Standard InChI: InChI=1S/C17H24N2O4S3/c1-5-12-25(20,21)17-18-15(16(24-17)19(6-2)7-3)26(22,23)14-10-8-13(4)9-11-14/h8-11H,5-7,12H2,1-4H3
• Standard InChI Key: BSLXITUIYOABPI-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC(=C(S1)N(CC)CC)S(=O)(=O)C2=CC=C(C=C2)C

Introduction

N,N-diethyl-2-(propylsulfonyl)-4-tosylthiazol-5-amine is a complex organic compound belonging to the class of thiazole derivatives. Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen, known for their diverse biological activities and applications in medicinal chemistry and material science. This specific compound is characterized by its unique functional groups, including a sulfonyl and a tosyl group, which contribute to its chemical reactivity and potential applications.

Synthesis

The synthesis of N,N-diethyl-2-(propylsulfonyl)-4-tosylthiazol-5-amine typically involves multi-step reactions. Specific reagents such as tosyl chloride for introducing the tosyl group and propanesulfonic acid derivatives for the sulfonyl group are often required. Reaction conditions, including temperature, solvent choice, and catalyst presence, are crucial for optimizing yield and purity.

Biological Activities and Applications

Thiazole derivatives, including N,N-diethyl-2-(propylsulfonyl)-4-tosylthiazol-5-amine, have been extensively explored for their biological activities. These compounds are known for their antimicrobial and anticancer properties, making them promising candidates for the development of novel pharmaceutical agents. The thiazole moiety can interact with enzymes or receptors through hydrogen bonding or π-stacking interactions, contributing to its mechanism of action.